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Compound of Interest

Compound Name: 2-Acetyl-7-methoxybenzofuran

Cat. No.: B046750

Introduction: Unveiling the Potential of a Versatile
Heterocycle

2-Acetyl-7-methoxybenzofuran is a substituted benzofuran, a class of heterocyclic
compounds prevalent in numerous biologically active molecules and natural products.[1][2]
While its primary utility to date has been as a synthetic intermediate in medicinal chemistry, its
inherent structural and electronic properties suggest significant, yet largely unexplored,
potential within materials science.[3][4] The rigid, planar benzofuran core, combined with a
reactive acetyl group and an electron-donating methoxy group, makes this molecule a
compelling building block for a new generation of functional organic materials.

This guide moves beyond the established role of 2-Acetyl-7-methoxybenzofuran to explore
its prospective applications in organic electronics and polymer science. We provide a
foundational synthesis protocol and then extrapolate its utility into advanced applications,
offering detailed experimental frameworks grounded in established chemical principles. The
causality behind each protocol is explained to empower researchers to adapt and innovate
upon these concepts.

Physicochemical Properties of 2-Acetyl-7-
methoxybenzofuran

A clear understanding of the starting material's properties is critical for its successful
application. The key characteristics are summarized below.
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Property Value Source
CAS Number 43071-52-9 [51I6]1[7]
Molecular Formula C11H1003 [51[7]
Molecular Weight 190.20 g/mol [51[7]
White to Amber crystalline
Appearance [51[6]
powder
Purity >98.0% (GC) [5][6]
Melting Point 92.0t0 95.0 °C [6]
2-Acetyl-7-
methoxycoumarone, 1-(7-
Synonyms [61[7]

Methoxy-1-benzofuran-2-

yl)ethanone

Part I: Foundational Synthesis and Characterization

Before its potential in materials science can be realized, a reliable and scalable synthesis of 2-
Acetyl-7-methoxybenzofuran is necessary. While numerous methods exist for creating
benzofuran scaffolds, a common and versatile approach involves the coupling of a phenol with
an alkyne followed by intramolecular cyclization.[8][9]

Protocol 1: Palladium/Copper-Catalyzed Synthesis of 2-
Acetyl-7-methoxybenzofuran

This protocol adapts the principles of Sonogashira coupling and subsequent cyclization to
provide a robust pathway to the target molecule.[8] The choice of a palladium and copper co-
catalyst system is based on its high efficiency and functional group tolerance for coupling sp-
hybridized carbons (from the alkyne) with sp?-hybridized carbons (from the aryl iodide).

Workflow for Benzofuran Synthesis
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Reactants & Catalysts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-Acetyl-7-
methoxybenzofuran in Materials Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046750#application-of-2-acetyl-7-
methoxybenzofuran-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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